Cas no 127010-11-1 (6-hydroxy-3,3-dimethyl-2,3-dihydro-1-benzofuran-5-carbaldehyde)

• Product Name: 6-hydroxy-3,3-dimethyl-2,3-dihydro-1-benzofuran-5-carbaldehyde
• CAS No: 127010-11-1
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 5291276
• Update Time: 2026-03-10

6-hydroxy-3,3-dimethyl-2,3-dihydro-1-benzofuran-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-3,3-dimethyl-2,3-dihydrobenzofuran-5-carbaldehyde
• 2,3-dihydro-6-hydroxy-3,3-dimethyl-5-benzofurancarboxaldehyde
• 5-Benzofurancarboxaldehyde, 2,3-dihydro-6-hydroxy-3,3-dimethyl-
• 6-hydroxy-3,3-dimethyl-2,3-dihydro-1-benzofuran-5-carbaldehyde

• Inchi： 1S/C11H12O3/c1-11(2)6-14-10-4-9(13)7(5-12)3-8(10)11/h3-5,13H,6H2,1-2H3
• InChI Key： YKNARWDPXSMDCK-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(C=O)=CC=2C(C)(C)C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 6-hydroxy-3,3-dimethyl-2,3-dihydro-1-benzofuran-5-carbaldehyde

Comprehensive Analysis of 6-hydroxy-3,3-dimethyl-2,3-dihydro-1-benzofuran-5-carbaldehyde (CAS No. 127010-11-1)

6-hydroxy-3,3-dimethyl-2,3-dihydro-1-benzofuran-5-carbaldehyde (CAS No. 127010-11-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzofuran derivative is characterized by its unique molecular structure, featuring a hydroxyl group at the 6-position and an aldehyde functionality at the 5-position. The compound's dihydrobenzofuran core makes it a valuable intermediate for synthesizing more complex molecules with potential biological activities.

In recent years, researchers have explored the applications of 6-hydroxy-3,3-dimethyl-2,3-dihydro-1-benzofuran-5-carbaldehyde in drug discovery, particularly in the development of anti-inflammatory agents and antioxidant compounds. Its structural features allow for easy modification, making it a versatile building block in medicinal chemistry. The presence of both hydroxy and aldehyde groups enables various chemical transformations, such as condensation reactions, which are crucial for creating diverse molecular libraries.

The compound's relevance extends to the field of flavor and fragrance chemistry. Due to its aromatic properties, 6-hydroxy-3,3-dimethyl-2,3-dihydro-1-benzofuran-5-carbaldehyde can be used as a precursor for synthesizing novel scent molecules. This application aligns with the growing demand for sustainable and naturally derived fragrance ingredients in the cosmetics industry.

From a synthetic perspective, CAS No. 127010-11-1 is often prepared through multi-step organic reactions, including cyclization and oxidation processes. Researchers have optimized these methods to improve yield and purity, addressing challenges such as regioselectivity and functional group compatibility. These advancements are critical for scaling up production while maintaining cost efficiency.

Environmental considerations are also shaping the discourse around this compound. With increasing focus on green chemistry, scientists are investigating eco-friendly synthesis routes for 6-hydroxy-3,3-dimethyl-2,3-dihydro-1-benzofuran-5-carbaldehyde. This includes exploring catalytic methods and biocatalytic transformations to reduce waste and energy consumption. Such innovations resonate with the broader push toward sustainable chemical manufacturing.

Analytical characterization of 127010-11-1 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure accurate identification and purity assessment, which are essential for research and industrial applications. The compound's stability under various conditions has also been a subject of study, particularly for storage and handling protocols.

Looking ahead, the potential of 6-hydroxy-3,3-dimethyl-2,3-dihydro-1-benzofuran-5-carbaldehyde in material science is being explored. Its aromatic system and functional groups make it a candidate for designing organic semiconductors or photoresponsive materials. This interdisciplinary approach highlights the compound's versatility beyond traditional chemical applications.

In summary, CAS No. 127010-11-1 represents a fascinating case study in modern chemistry. Its structural complexity, synthetic adaptability, and diverse applications make it a compound of enduring interest. As research continues to uncover new possibilities, 6-hydroxy-3,3-dimethyl-2,3-dihydro-1-benzofuran-5-carbaldehyde is poised to remain a valuable tool for scientific innovation across multiple domains.